![molecular formula C6H5BrN2S B3164255 5-Bromopyridine-3-carbothioamide CAS No. 890093-82-0](/img/structure/B3164255.png)
5-Bromopyridine-3-carbothioamide
Overview
Description
5-Bromopyridine-3-carbothioamide is a chemical compound with the CAS Number: 890093-82-0 . It has a molecular weight of 217.09 . The IUPAC name for this compound is 5-bromo-3-pyridinecarbothioamide . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for 5-Bromopyridine-3-carbothioamide is 1S/C6H5BrN2S/c7-5-1-4(6(8)10)2-9-3-5/h1-3H, (H2,8,10) . The InChI key is QYDLEPAVFFXKAZ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-Bromopyridine-3-carbothioamide is a powder that is stored at room temperature . It has a molecular weight of 217.09 .Scientific Research Applications
Organic Synthesis and Chemical Transformations
- Synthesis of Antimicrobial Compounds: A series of N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives were synthesized, starting from 5-bromo-2-fluorobenzaldehyde. These compounds exhibited potential antimicrobial activity against various bacterial and fungal strains (Babu, Srinivasulu, & Kotakadi, 2015).
- Electrocatalytic Carboxylation: An electrochemical procedure for the carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid to 6-aminonicotinic acid was developed. This represents a green chemistry approach by avoiding volatile and toxic solvents (Feng, Huang, Liu, & Wang, 2010).
- Selective Amination: A study demonstrated the selective amination of polyhalopyridines, including 5-bromo-2-chloropyridine, catalyzed by a palladium-Xantphos complex. This method yielded high selectivity and isolated yields, showcasing the utility in synthesizing aminopyridines (Ji, Li, & Bunnelle, 2003).
Antimicrobial Research
- Development of Novel Antimicrobial Agents: Microwave-assisted and conventional synthesis methods were used to create novel antimicrobial 1,2,4-triazole derivatives incorporating the nalidixic acid skeleton. The compounds were screened for their antimicrobial activity, demonstrating the potential for developing new treatments (Ceylan et al., 2016).
Catalysis and Material Science
- Amination of Aryl Halides: The amination of aryl halides, including bromopyridines, using copper catalysis was reported. This protocol highlights a low catalyst loading and mild reaction conditions, contributing to more sustainable and efficient synthetic routes (Lang, Zewge, Houpis, & VolanteRalph, 2001).
Safety and Hazards
The safety information for 5-Bromopyridine-3-carbothioamide includes several hazard statements: H302, H315, H319, H335 . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Several precautionary statements are also provided, including recommendations for handling and storage .
Relevant Papers There are several relevant papers for 5-Bromopyridine-3-carbothioamide. One paper discusses the experimental and theoretical investigation on 2-amino 5-bromopyridinium L-tartrate, a new organic charge-transfer crystal for optoelectronics device applications . Another paper discusses the mechanism and kinetics of bromination of 5-Methylpyridine-2,3-dicarboxylic Acid Dimethyl Ester .
Mechanism of Action
Target of Action
It is known that similar compounds, such as 5-bromonicotinamide, interact with targets like gpi-linked nad (p) (+)–arginine adp-ribosyltransferase 1 in humans .
Mode of Action
It is suggested that the biological activities of similar compounds are due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
Similar compounds are known to participate in suzuki–miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
Similar compounds are known to have a variety of applications in the agrochemical and pharmaceutical industries .
Action Environment
It is known that similar compounds are generally environmentally benign .
properties
IUPAC Name |
5-bromopyridine-3-carbothioamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2S/c7-5-1-4(6(8)10)2-9-3-5/h1-3H,(H2,8,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYDLEPAVFFXKAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Br)C(=S)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501301157 | |
Record name | 5-Bromo-3-pyridinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501301157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromopyridine-3-carbothioamide | |
CAS RN |
890093-82-0 | |
Record name | 5-Bromo-3-pyridinecarbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890093-82-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-3-pyridinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501301157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromopyridine-3-carbothioamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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